Cas no 339-34-4 (3-(4-fluorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(4-fluorophenyl)-3-methylbutanoic acid
• CAS No: 339-34-4
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• MDL: MFCD11935534
• CID: 4645163
• PubChem ID: 23293615
• Update Time: 2025-05-24

3-(4-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-fluoro-β,β-dimethyl-
• 3-(4-fluorophenyl)-3-methylbutanoic acid
• Z1255380194
• AE-562/43458724
• SCHEMBL7566897
• 3-(4-fluorophenyl)-3-methylbutanoicacid
• G28876
• 339-34-4
• EN300-343360
• 3-(4-fluorophenyl)-3-methylbutyric acid
• CHEMBL4868612
• HDBUHVALFKKGSF-UHFFFAOYSA-N
• KS-8200
• 3-(4-Fluoro-phenyl)-3-methyl-butyric acid
• AKOS002392361
• CS-0451272

• MDL： MFCD11935534
• Inchi： 1S/C11H13FO2/c1-11(2,7-10(13)14)8-3-5-9(12)6-4-8/h3-6H,7H2,1-2H3,(H,13,14)
• InChI Key： HDBUHVALFKKGSF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=CC=C(F)C=C1)(C)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-fluorophenyl)-3-methylbutanoic acid

Recent Advances in the Study of 3-(4-Fluorophenyl)-3-Methylbutanoic Acid (CAS: 339-34-4)

3-(4-Fluorophenyl)-3-methylbutanoic acid (CAS: 339-34-4) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly as a building block for more complex molecules. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a subject of considerable scientific interest.

One of the key areas of research involving 3-(4-fluorophenyl)-3-methylbutanoic acid is its role as an intermediate in the synthesis of pharmacologically active compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers highlighted the compound's ability to modulate cyclooxygenase (COX) enzymes, which are critical targets in inflammation and pain management. The study also noted the compound's favorable pharmacokinetic properties, including its metabolic stability and bioavailability.

In addition to its applications in NSAID development, 3-(4-fluorophenyl)-3-methylbutanoic acid has been investigated for its potential in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv (2024) reported that derivatives of this compound exhibited promising activity as gamma-aminobutyric acid (GABA) receptor modulators. This finding suggests potential applications in the treatment of neurological disorders such as epilepsy and anxiety. The study employed computational docking and in vitro assays to elucidate the compound's binding interactions with GABA receptors, providing valuable insights for future drug design.

Another significant development is the exploration of 3-(4-fluorophenyl)-3-methylbutanoic acid in the context of metabolic diseases. Research published in Biochemical Pharmacology (2023) investigated its effects on lipid metabolism in animal models. The results indicated that the compound could influence key enzymes involved in fatty acid oxidation, pointing to its potential as a therapeutic agent for conditions like obesity and type 2 diabetes. However, the study also emphasized the need for further research to fully understand the compound's mechanisms of action and long-term effects.

Despite these promising findings, challenges remain in the practical application of 3-(4-fluorophenyl)-3-methylbutanoic acid. Issues such as scalability of synthesis, optimization of its pharmacological profile, and minimization of potential side effects need to be addressed. Ongoing research is focused on developing more efficient synthetic routes and exploring structural modifications to enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this area.

In conclusion, 3-(4-fluorophenyl)-3-methylbutanoic acid (CAS: 339-34-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from anti-inflammatory and CNS drugs to metabolic disease therapeutics, highlighting its broad potential. As research continues to uncover its mechanisms and optimize its properties, this compound is likely to play an increasingly important role in drug discovery and development.